Cas no 106833-78-7 (5-Oxazolecarboxaldehyde, 2-(2-thienyl)-)

• Product Name: 5-Oxazolecarboxaldehyde, 2-(2-thienyl)-
• CAS No: 106833-78-7
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 1182013
• PubChem ID: 13611609
• Update Time: 2025-04-20

5-Oxazolecarboxaldehyde, 2-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxaldehyde, 2-(2-thienyl)-
• 2-(2-thienyl)oxazole-5-aldehyde
• 106833-78-7
• 2-(THIOPHEN-2-YL)OXAZOLE-5-CARBALDEHYDE
• starbld0029689

• Inchi： 1S/C8H5NO2S/c10-5-6-4-9-8(11-6)7-2-1-3-12-7/h1-5H
• InChI Key： ZCNJCHIVOXADMC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC=C(C=O)O1

Computed Properties

• Exact Mass: 179.00415
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles